Cas no 1807051-15-5 (Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate
• CAS No: 1807051-15-5
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 4952639
• Update Time: 2025-10-29

Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F3NO3/c1-18-10(17)9-7(5-16)6(4-15)2-3-8(9)11(12,13)14/h2-3,5H,1H3
• InChI Key： CUBBYPZICZADLY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C=O)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate

Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate (CAS No. 1807051-15-5): An Overview

Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate (CAS No. 1807051-15-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound is characterized by its cyano group, formyl group, and trifluoromethyl substituent, which collectively contribute to its chemical reactivity and biological activity.

The cyano group is a key functional group in organic chemistry, known for its strong electron-withdrawing properties and ability to participate in various chemical reactions. In the context of Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate, the cyano group enhances the compound's stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have shown that compounds containing cyano groups can exhibit potent biological activities, including antitumor and antimicrobial properties.

The formyl group, or aldehyde group, is another important functional group in this compound. It is highly reactive and can undergo a variety of chemical transformations, such as reduction to form alcohols or condensation reactions to form imines. In medicinal chemistry, formyl groups are often used to introduce additional functional groups or to modify the pharmacological properties of a molecule. The presence of the formyl group in Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate makes it a promising candidate for the development of novel therapeutic agents.

The trifluoromethyl substituent is a highly fluorinated functional group that imparts significant electronic and steric effects to the molecule. Trifluoromethyl groups are known for their strong electron-withdrawing properties, which can influence the reactivity and stability of the compound. In pharmaceutical research, trifluoromethylated compounds have been shown to exhibit enhanced metabolic stability and improved pharmacokinetic properties. The combination of the trifluoromethyl group with other functional groups in Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate makes it an attractive candidate for drug discovery and development.

Recent advancements in synthetic methods have facilitated the efficient preparation of Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate. One notable approach involves the use of transition-metal catalysis, which allows for high yields and excellent selectivity. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the trifluoromethyl group into aromatic substrates. These synthetic strategies not only improve the accessibility of this compound but also enable its large-scale production for industrial applications.

In addition to its potential as a pharmaceutical intermediate, Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate has shown promise in materials science. The unique electronic properties of this compound make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic devices (OPVs). Research has demonstrated that compounds with similar structural features can exhibit high charge carrier mobilities and excellent photophysical properties, making them valuable components in advanced electronic devices.

From a biological perspective, Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate has been investigated for its potential therapeutic applications. Studies have shown that this compound can exhibit selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further research is needed to fully elucidate the biological activities and mechanisms of action of this compound.

In conclusion, Methyl 3-cyano-2-formyl-6-(trifluoromethyl)benzoate (CAS No. 1807051-15-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery and materials science applications. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance in modern scientific research.